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Cat. No.: B1228610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thymidine glycol (Tg), a major product of thymine oxidation, is a significant biomarker for

oxidative DNA damage. Reactive oxygen species (ROS), generated as byproducts of normal

metabolic processes and in response to environmental stressors, can damage DNA, leading to

the formation of lesions like thymidine glycol. The cellular repair of this damage, primarily

through the base excision repair (BER) pathway, results in the excision and excretion of

thymidine glycol, which can be detected in biological fluids such as urine.[1] Accurate and

sensitive quantification of thymidine glycol provides a valuable tool for assessing oxidative

stress and its implications in various pathological conditions, including cancer and

neurodegenerative diseases.

This document provides detailed protocols for the detection and quantification of thymidine
glycol using two powerful mass spectrometric techniques: Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Biological Pathway: Formation and Repair of
Thymidine Glycol
The formation of thymidine glycol is a direct consequence of oxidative stress on DNA. The

subsequent repair process is a key source of measurable thymidine glycol in biological
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Oxidative DNA Damage and Repair Pathway for Thymidine Glycol
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General Experimental Workflow for Thymidine Glycol Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1228610?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/6592579/
https://pubmed.ncbi.nlm.nih.gov/6592579/
https://www.benchchem.com/product/b1228610#mass-spectrometry-protocols-for-detecting-thymidine-glycol
https://www.benchchem.com/product/b1228610#mass-spectrometry-protocols-for-detecting-thymidine-glycol
https://www.benchchem.com/product/b1228610#mass-spectrometry-protocols-for-detecting-thymidine-glycol
https://www.benchchem.com/product/b1228610#mass-spectrometry-protocols-for-detecting-thymidine-glycol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1228610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

